Cas no 1745-31-9 (3-Butenoic acid,2-propen-1-yl ester)
1745-31-9 structure
Product Name:3-Butenoic acid,2-propen-1-yl ester
3-Butenoic acid,2-propen-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Butenoic acid,2-propen-1-yl ester
- prop-2-enyl but-3-enoate
- AC1L692X
- AC1Q60DB
- allyl 3-butenoate
- allyl but-3-enoate
- allyl vinylacetate
- AR-1L1842
- but-3-enoic acid allyl ester
- CTK4D5018
- NSC97507
- prop-2-en-1-yl but-3-enoate
- vinylacetic acid allyl ester
- NSC-97507
- SCHEMBL948033
- AAKKKMOPCAFJCX-UHFFFAOYSA-N
- DTXSID90294633
- 1745-31-9
- AKOS024429120
- vinyl acetic acid allyl ester
-
- Inchi: 1S/C7H10O2/c1-3-5-7(8)9-6-4-2/h3-4H,1-2,5-6H2
- InChI Key: AAKKKMOPCAFJCX-UHFFFAOYSA-N
- SMILES: O(C(CC=C)=O)CC=C
Computed Properties
- Exact Mass: 126.0681
- Monoisotopic Mass: 126.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
3-Butenoic acid,2-propen-1-yl ester Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
1745-31-9 (3-Butenoic acid,2-propen-1-yl ester) Related Products
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